N-(2-methoxyphenyl)-2-[3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide

Specification

• CAS No.: 898343-88-9
• Molecular Formula: C26H22N2O4
• Molecular Weight: 426.472
• IUPAC Name: N-(2-methoxyphenyl)-2-[3-(4-methylbenzoyl)-4-oxoquinolin-1-yl]acetamide
• Standard InChI: InChI=1S/C26H22N2O4/c1-17-11-13-18(14-12-17)25(30)20-15-28(22-9-5-3-7-19(22)26(20)31)16-24(29)27-21-8-4-6-10-23(21)32-2/h3-15H,16H2,1-2H3,(H,27,29)
• Standard InChI Key: IZAAJLVCOLZFQW-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)C2=CN(C3=CC=CC=C3C2=O)CC(=O)NC4=CC=CC=C4OC

Introduction

N-(2-methoxyphenyl)-2-[3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide is a synthetic compound that belongs to the class of amides. It features a complex structure incorporating both aromatic and heterocyclic components, which are known for their biological activity, particularly in medicinal chemistry. This compound is closely related to others in its class, such as N-(2,4-dimethoxyphenyl)-2-[3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide and N-(4-methoxyphenyl)-2-[3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide, which have been studied for their pharmacological properties.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves multi-step synthetic routes, which may include reactions typical of amides and aromatic compounds. The stability of N-(2-methoxyphenyl)-2-[3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide under different conditions makes it suitable for further derivatization, potentially enhancing its biological activity or modifying its physical properties.

Biological Activity and Potential Applications

Compounds with similar structures often exhibit inhibitory effects on key biological pathways, suggesting potential therapeutic roles. Research into N-(2-methoxyphenyl)-2-[3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide aims to explore its efficacy and safety profiles further, paving the way for clinical applications.

Comparison with Similar Compounds

Similar compounds, such as N-(2,4-dimethoxyphenyl)-2-[3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide and N-(4-methoxyphenyl)-2-[3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide, share structural similarities but differ in their methoxy substitution patterns. These differences can affect their biological activity and pharmacological properties.

Compound	Molecular Formula	Key Features
N-(2-methoxyphenyl)-2-[3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide	Not explicitly provided	Methoxyphenyl group, quinoline moiety
N-(2,4-dimethoxyphenyl)-2-[3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide	Not explicitly provided	Dimethoxyphenyl group, quinoline moiety
N-(4-methoxyphenyl)-2-[3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide	Not explicitly provided	Methoxyphenyl group, quinoline moiety